13-cis Retinoic Acid Methyl Ester
13-cis Retinoic Acid Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
16760-45-5
VCID:
VC20770100
InChI:
InChI=1S/C21H30O2/c1-16(9-7-10-17(2)15-20(22)23-6)12-13-19-18(3)11-8-14-21(19,4)5/h7,9-10,12-13,15H,8,11,14H2,1-6H3/b10-7+,13-12+,16-9+,17-15-
SMILES:
CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)OC)C)C
Molecular Formula:
C₂₁H₃₀O₂
Molecular Weight:
314.5 g/mol
13-cis Retinoic Acid Methyl Ester
CAS No.: 16760-45-5
Cat. No.: VC20770100
Molecular Formula: C₂₁H₃₀O₂
Molecular Weight: 314.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 16760-45-5 |
|---|---|
| Molecular Formula | C₂₁H₃₀O₂ |
| Molecular Weight | 314.5 g/mol |
| IUPAC Name | methyl (2Z,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoate |
| Standard InChI | InChI=1S/C21H30O2/c1-16(9-7-10-17(2)15-20(22)23-6)12-13-19-18(3)11-8-14-21(19,4)5/h7,9-10,12-13,15H,8,11,14H2,1-6H3/b10-7+,13-12+,16-9+,17-15- |
| Standard InChI Key | SREQLAJQLXPNMC-WYSPNRNQSA-N |
| Isomeric SMILES | CC1=C(C(CCC1)(C)C)/C=C/C(=C/C=C/C(=C\C(=O)OC)/C)/C |
| SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)OC)C)C |
| Canonical SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)OC)C)C |
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